N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[2-[4-(4-nitrophenyl)piperazin-1-yl]ethyl]urea
• InChI: InChI=1S/C21H27N5O3/c1-16-4-3-5-20(17(16)2)23-21(27)22-10-11-24-12-14-25(15-13-24)18-6-8-19(9-7-18)26(28)29/h3-9H,10-15H2,1-2H3,(H2,22,23,27)
• InChI Key: IDNLPWIAQZLOPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea, also known as DMP-777, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea involves the inhibition of PKC activity by binding to the enzyme's regulatory domain. This leads to the inhibition of downstream signaling pathways that are regulated by PKC, resulting in various cellular effects such as decreased cell proliferation, increased apoptosis, and altered gene expression.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anti-cancer agent. It has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea has several advantages for use in lab experiments. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various cellular processes. It is also relatively easy to synthesize and has high purity and yield. However, there are also some limitations to its use in lab experiments. It has limited solubility in aqueous solutions, which may limit its use in certain experimental settings. Additionally, its effects on other cellular processes may limit its specificity for studying PKC-related signaling pathways.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea. One potential direction is the development of more potent and selective PKC inhibitors based on the structure of N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea. Another potential direction is the investigation of the role of PKC in various diseases and the development of PKC-targeted therapies. Additionally, the use of N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea in combination with other anti-cancer or anti-inflammatory agents may have synergistic effects and may lead to the development of more effective therapies.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N'-{2-[4-(4-nitrophenyl)-1-piperazinyl]ethyl}urea has been extensively studied for its potential applications in scientific research. It has been shown to be a potent and selective inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in various cellular processes. PKC is involved in signal transduction pathways that regulate cell growth, differentiation, and apoptosis, and its dysregulation has been implicated in various diseases such as cancer, diabetes, and cardiovascular disease.